Cas no 1368733-72-5 (6-Chloro-3,3,7-trimethyl-2,3-dihydro-1H-indol-2-one)

• Product Name: 6-Chloro-3,3,7-trimethyl-2,3-dihydro-1H-indol-2-one
• CAS No: 1368733-72-5
• MF: C₁₁H₁₂ClNO
• MW: 209.672081947327
• CID: 5251766
• Update Time: 2025-06-11

6-Chloro-3,3,7-trimethyl-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3,3,7-trimethyl-2,3-dihydro-1H-indol-2-one

• Inchi： 1S/C11H12ClNO/c1-6-8(12)5-4-7-9(6)13-10(14)11(7,2)3/h4-5H,1-3H3,(H,13,14)
• InChI Key： ZGVWBQBTNDURHR-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(Cl)=C2C)C(C)(C)C1=O

Additional information on 6-Chloro-3,3,7-trimethyl-2,3-dihydro-1H-indol-2-one

Comprehensive Overview of 6-Chloro-3,3,7-trimethyl-2,3-dihydro-1H-indol-2-one (CAS No. 1368733-72-5)

6-Chloro-3,3,7-trimethyl-2,3-dihydro-1H-indol-2-one, with the CAS number 1368733-72-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This indole derivative is characterized by its unique molecular structure, featuring a chloro-substituted indole core with methyl groups at strategic positions. Researchers are particularly interested in its potential applications due to its structural similarity to bioactive molecules found in nature.

The compound's chemical name and CAS registry number are critical identifiers for professionals seeking precise information. Its systematic IUPAC name reflects the presence of a chloro group at the 6-position and three methyl groups at the 3,3, and 7-positions, making it a valuable intermediate in synthetic chemistry. The indole scaffold is known for its prevalence in many biologically active compounds, which explains the growing interest in this particular derivative.

In recent years, the demand for 6-Chloro-3,3,7-trimethyl-2,3-dihydro-1H-indol-2-one has increased due to its potential role in drug discovery. Pharmaceutical researchers are exploring its utility as a building block for novel therapeutics, particularly in areas such as central nervous system (CNS) disorders and anti-inflammatory agents. The compound's structural features make it a promising candidate for modulating specific biological pathways, aligning with current trends in precision medicine and targeted drug design.

From an agrochemical perspective, this compound has shown promise in the development of crop protection agents. Its indole core is structurally similar to certain plant growth regulators, and researchers are investigating its potential to enhance plant resistance against pathogens. This aligns with the global push toward sustainable agriculture and the need for eco-friendly alternatives to traditional pesticides.

The synthesis of 6-Chloro-3,3,7-trimethyl-2,3-dihydro-1H-indol-2-one typically involves multi-step organic reactions, including halogenation and alkylation processes. Chemists often optimize these procedures to improve yield and purity, which are critical for industrial-scale production. Recent advancements in green chemistry have also influenced the synthesis methods, with a focus on reducing hazardous byproducts and improving overall efficiency.

Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are commonly employed to characterize this compound. These methods ensure the accurate identification and quantification of 6-Chloro-3,3,7-trimethyl-2,3-dihydro-1H-indol-2-one, which is essential for quality control in both research and commercial applications.

Given the compound's relevance in cutting-edge research, it is frequently discussed in scientific literature and patent filings. Its CAS number 1368733-72-5 serves as a key reference for researchers looking to explore its properties further. Additionally, the growing interest in indole derivatives as a whole has spurred discussions about their versatility in medicinal chemistry and material science.

In conclusion, 6-Chloro-3,3,7-trimethyl-2,3-dihydro-1H-indol-2-one represents a fascinating area of study with broad implications for multiple industries. Its unique structure and potential applications make it a compound worth watching as research continues to unfold. Whether in pharmaceuticals or agrochemicals, this molecule exemplifies the innovative spirit driving modern scientific discovery.